|
REACTION_CXSMILES
|
C(O)(=O)C.[F:5][C:6]1[CH:17]=[CH:16][C:15]([N+:18]([O-])=O)=[CH:14][C:7]=1[NH:8][C:9](=[O:13])[O:10][CH2:11][CH3:12]>[Fe].C(OCC)(=O)C>[NH2:18][C:15]1[CH:16]=[CH:17][C:6]([F:5])=[C:7]([CH:14]=1)[NH:8][C:9](=[O:13])[O:10][CH2:11][CH3:12]
|
|
Name
|
|
|
Quantity
|
16.1 g
|
|
Type
|
reactant
|
|
Smiles
|
FC1=C(NC(OCC)=O)C=C(C=C1)[N+](=O)[O-]
|
|
Name
|
|
|
Quantity
|
72 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)O
|
|
Name
|
|
|
Quantity
|
72 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)(=O)OCC
|
|
Name
|
aqueous solution
|
|
Quantity
|
75 mL
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)O
|
|
Name
|
|
|
Quantity
|
39.4 g
|
|
Type
|
catalyst
|
|
Smiles
|
[Fe]
|
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
80 °C
|
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
|
Type
|
FILTRATION
|
|
Details
|
the insolubles were filtered out
|
|
Type
|
WASH
|
|
Details
|
washed with ethyl acetate
|
|
Type
|
DISTILLATION
|
|
Details
|
Thereafter the filtrate was distilled
|
|
Type
|
CUSTOM
|
|
Details
|
to remove the solvent
|
|
Type
|
DISSOLUTION
|
|
Details
|
the resultant product was dissolved in ethyl acetate
|
|
Type
|
WASH
|
|
Details
|
washed with saturated sodium hydrogencarbonate, water and saturated saline solution
|
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
The solution was dried over anhydrous sodium sulfate
|
|
Type
|
DISTILLATION
|
|
Details
|
the ethyl acetate was distilled off
|
|
Type
|
CUSTOM
|
|
Details
|
to obtain the crude product (crystals)
|
|
Type
|
WASH
|
|
Details
|
The crude product was washed with diisopropyl ether
|
Reaction Time |
3 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NC=1C=CC(=C(NC(OCC)=O)C1)F
|
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 12.8 g | |
| YIELD: PERCENTYIELD | 91% | |
| YIELD: CALCULATEDPERCENTYIELD | 91.5% |
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
